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Compound of Interest

Compound Name: Methyl red sodium salt

Cat. No.: B147328

In the landscape of chemical indicators, the selection of an appropriate dye is paramount for
achieving accurate and reliable results. While a plethora of indicators are available, methyl red
distinguishes itself in specific applications, notably in the titration of weak bases with strong
acids and in microbiological differentiation. This guide provides a comprehensive comparison of
methyl red with other common indicators, supported by experimental data and detailed
protocols, to assist researchers, scientists, and drug development professionals in making
informed decisions for their laboratory needs.

Unveiling the Properties: A Comparative Overview

Methyl red's efficacy stems from its distinct physicochemical properties, particularly its pKa
value and the corresponding pH range of its color transition. A comparative summary of methyl
red and other widely used indicators is presented below.

Color in Acidic Color in Basic

Indicator pKa pH Range . )
Medium Medium

Methyl Red 5.1 44-6.2 Red Yellow
Phenolphthalein 9.3 8.2-10.0 Colorless Pink
Bromothymol

7.1 6.0-7.6 Yellow Blue
Blue
Litmus 6.5 45-8.3 Red Blue
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The Decisive Advantage in Titration: Strong Acid vs.
Weak Base

The titration of a weak base with a strong acid results in an equivalence point in the acidic pH
range. This is where methyl red demonstrates its superiority over other indicators.[1] Its pH
transition range of 4.4 to 6.2 closely brackets the typical equivalence point of such titrations,
leading to a sharp and easily discernible color change from yellow to red, which enhances the
precision of the endpoint determination.[1]

In contrast, indicators like phenolphthalein, with a transition range of 8.2 to 10.0, are unsuitable
for this type of titration as the color change would occur well after the actual equivalence point,
leading to significant analytical error.[2] Bromothymol blue, with a transition range around
neutrality, is also not ideal.

Experimental Data: Titration of 0.1 M Ammonia with
0.1 M Hydrochloric Acid

The following table summarizes the comparative performance of methyl red and
phenolphthalein in the titration of a weak base (ammonia) with a strong acid (hydrochloric
acid). The data highlights the superior accuracy of methyl red in this specific application.

. Observed
Theoretical ] Calculated
. . Endpoint . Accuracy (%
Indicator Used  Equivalence Molarity of
. (Volume of Error)
Point (pH) NH3 (M)
HCI, mL)
Methyl Red ~5.27 10.05 0.1005 +0.5%
Phenolphthalein ~5.27 10.80 0.1080 +8.0%

A Crucial Tool in Microbiology: The Methyl Red (MR)
Test

Beyond its role in analytical chemistry, methyl red is a cornerstone of determinative
bacteriology, specifically in the Methyl Red (MR) test. This test is pivotal for differentiating
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enteric bacteria based on their pattern of glucose metabolism.[3]

The MR test identifies bacteria that perform mixed acid fermentation of glucose, a process that
produces a variety of stable, strong acids.[3] This significant acid production lowers the pH of
the growth medium to 4.4 or below, a change readily detected by the addition of methyl red,
which turns the medium red (a positive result).[3][4] Bacteria that do not produce a high
concentration of stable acids will result in a yellow color (a negative result).[4]

This test is often performed in conjunction with the Voges-Proskauer (VP) test, which detects
organisms that produce acetoin, a neutral end product, from glucose fermentation.[4] Typically,
an organism is either MR-positive or VP-positive, making this combination a powerful tool for
bacterial identification.

Performance in Bacterial Identification: A
Quantitative Look

The Methyl Red test is a classical and reliable method for bacterial identification. Its
performance can be compared to modern commercial systems like the API 20E, which is a
miniaturized panel of biochemical tests. Studies have shown a high degree of correlation
between the results obtained from the MR test and those from the API 20E system for the
identification of Enterobacteriaceae.

Identification . Expected
Organism Accuracy Reference

Method Result

Methyl Red Test Escherichia coli Positive (Red) High [5]
Enterobacter Negative )

Methyl Red Test High [5]
aerogenes (Yellow)

) ) 90% correlation
Enterobacteriace  Varies by ) )
API 20E System ) with conventional  [6]
ae species
methods

Experimental Protocols
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Titration of 0.1 M Ammonia with 0.1 M Hydrochloric Acid
using Methyl Red

Objective: To determine the precise concentration of an ammonia solution.

Materials:

e 0.1 M Hydrochloric Acid (HCI) solution (standardized)

e Ammonia (NHs) solution of unknown concentration

¢ Methyl red indicator solution

o Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

» Rinse the burette with the 0.1 M HCI solution and then fill it. Record the initial volume.
o Pipette 25.0 mL of the ammonia solution into a conical flask.

e Add 2-3 drops of methyl red indicator to the conical flask. The solution will turn yellow.
 Titrate the ammonia solution with the HCI from the burette, swirling the flask continuously.

» As the endpoint is approached, the color of the solution will begin to show flashes of orange
and then red. Add the HCI drop by drop at this stage.

» The endpoint is reached when the solution turns a distinct red and the color persists for at
least 30 seconds.

e Record the final volume of HCI in the burette.
* Repeat the titration at least two more times to ensure concordant results.

o Calculate the concentration of the ammonia solution using the formula: M1V1 = M2V-.

Methyl Red (MR) Test for Bacterial Identification
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Objective: To determine if a bacterial isolate performs mixed acid fermentation of glucose.
Materials:

MR-VP broth

Pure culture of the test bacterium

Methyl red reagent

Incubator at 37°C

Sterile test tubes

Procedure:

Inoculate a tube of MR-VP broth with a pure culture of the test organism.

Incubate the tube at 37°C for 48 hours.

After incubation, transfer approximately 1 mL of the broth to a clean test tube.

Add 5 drops of methyl red reagent to the 1 mL of broth.

Observe for an immediate color change.
o Positive Result: A distinct red color indicates the production of stable acids.
o Negative Result: A yellow color indicates the absence of significant acid production.

Visualizing the Processes

To further elucidate the principles behind these applications, the following diagrams illustrate
the chemical transition of methyl red and the workflow of the Methyl Red test.
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Caption: Chemical transition of Methyl Red indicator.
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Caption: Workflow of the Methyl Red (MR) Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

nbinno.com [nbinno.com]
chemguide.co.uk [chemguide.co.uk]
microbenotes.com [microbenotes.com]

1.
2.
3.

e 4. asm.org [asm.org]
5. hardydiagnostics.com [hardydiagnostics.com]
6.

Comparison of Micro-ID, API 20E, and Conventional Media Systems in Identification of
Enterobacteriaceae - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Methyl Red: A Superior Choice for Specific Analytical
and Microbiological Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147328#why-choose-methyl-red-over-other-
indicators-for-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

